Cas no 1005650-19-0 (Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate)

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate structure
1005650-19-0 structure
Product Name:Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate
CAS No:1005650-19-0
MF:C9H13BrN2O2
MW:261.115721464157
MDL:MFCD04969148
CID:1128191
PubChem ID:17024862
Update Time:2025-04-20

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate
    • EN300-229344
    • MFCD04969148
    • D79813
    • BBL039323
    • CS-0215237
    • AKOS000307807
    • STK313321
    • ethyl 2-(4-bromopyrazol-1-yl)butanoate
    • ethyl2-(4-bromo-1H-pyrazol-1-yl)butanoate
    • 1005650-19-0
    • 2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester
    • MDL: MFCD04969148
    • Inchi: 1S/C9H13BrN2O2/c1-3-8(9(13)14-4-2)12-6-7(10)5-11-12/h5-6,8H,3-4H2,1-2H3
    • InChI Key: MIHACXQYJIOCQM-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)C(C(=O)OCC)CC

Computed Properties

  • Exact Mass: 260.01604g/mol
  • Monoisotopic Mass: 260.01604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.1Ų

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
027113-250mg
2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester
1005650-19-0
250mg
£144.00 2022-03-01
Fluorochem
027113-1g
2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester
1005650-19-0
1g
£287.00 2022-03-01
Fluorochem
027113-5g
2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester
1005650-19-0
5g
£782.00 2022-03-01
Chemenu
CM483421-1g
Ethyl 2-(4-Bromo-1H-pyrazol-1-yl)butanoate
1005650-19-0 95%
1g
$455 2022-06-14
abcr
AB445432-1 g
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate; min. 95%
1005650-19-0
1g
€497.00 2022-06-02
abcr
AB445432-5 g
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate; min. 95%
1005650-19-0
5g
€1,421.00 2022-06-02
TRC
E186455-500mg
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate
1005650-19-0
500mg
$ 700.00 2022-06-05
TRC
E186455-1000mg
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate
1005650-19-0
1g
$ 1160.00 2022-06-05
TRC
E186455-2500mg
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate
1005650-19-0
2500mg
$ 2320.00 2022-06-05
Enamine
EN300-229344-0.05g
ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate
1005650-19-0 90%
0.05g
$65.0 2024-06-20

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk